Cas no 106148-84-9 (1-(1-butylcyclohexyl)-4-methylbenzene)
106148-84-9 structure
Product Name:1-(1-butylcyclohexyl)-4-methylbenzene
CAS No:106148-84-9
MF:C17H26
MW:230.388345241547
CID:1179971
PubChem ID:13547563
Update Time:2025-04-20
1-(1-butylcyclohexyl)-4-methylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(1-butylcyclohexyl)-4-methylbenzene
- 106148-84-9
- DTXSID00543467
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- Inchi: 1S/C17H26/c1-3-4-12-17(13-6-5-7-14-17)16-10-8-15(2)9-11-16/h8-11H,3-7,12-14H2,1-2H3
- InChI Key: NDJFMTJLOMOINF-UHFFFAOYSA-N
- SMILES: C1(C2C=CC(C)=CC=2)(CCCC)CCCCC1
Computed Properties
- Exact Mass: 230.20358
- Monoisotopic Mass: 230.203450829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
- LogP: 5.38710
1-(1-butylcyclohexyl)-4-methylbenzene Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
106148-84-9 (1-(1-butylcyclohexyl)-4-methylbenzene) Related Products
- 827-52-1(Phenylcyclohexane)
- 7653-94-3(2,2-Dimethylcyclopropylbenzene)
- 1520-44-1(1,3-Diphenylbutane)
- 2049-95-8(Tert-Pentylbenzene)
- 780-68-7(1-Phenyladamantane)
- 1087-02-1(1,4-Dicyclohexylbenzene)
- 2719-52-0(2-Phenylpentane)
- 1196-58-3((1-Ethylpropyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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